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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antiproliferative properties of

ALRT1550, a potent and selective retinoic acid receptor (RAR) agonist. The information

compiled herein is intended to serve as a valuable resource for researchers investigating the

therapeutic potential of this compound in oncology. This document details the mechanism of

action, quantitative data on its efficacy, and comprehensive experimental protocols for

evaluating its effects.

Core Mechanism of Action: Selective RAR Agonism
ALRT1550 exerts its antiproliferative effects by selectively binding to and activating retinoic

acid receptors (RARs), which are members of the nuclear receptor superfamily. RARs form

heterodimers with retinoid X receptors (RXRs), and this complex then binds to specific DNA

sequences known as retinoic acid response elements (RAREs) in the promoter regions of

target genes. This binding modulates gene transcription, leading to the regulation of cellular

processes critical to cancer progression, including proliferation, differentiation, and apoptosis.

ALRT1550 has demonstrated high-affinity binding to RARs with Kd values in the low

nanomolar range (approximately 1-4 nM), while exhibiting significantly lower affinity for RXRs

(Kd ≈ 270–556 nM), highlighting its selectivity as an RAR agonist.

Quantitative Data on Antiproliferative Activity
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The antiproliferative effects of ALRT1550 have been quantified in several cancer cell lines. The

available data on its inhibitory concentrations are summarized below.

Cell Line Cancer Type Parameter Value Reference

UMSCC-22B
Oral Squamous

Carcinoma
IC50

0.22 ± 0.1 (SE)

nM
[1][2]

SKOV-3 Ovarian Cancer

% Growth

Inhibition (2.5

µM)

51% [1]

SKOV-3 Ovarian Cancer
% Growth

Inhibition (5 µM)
53% [1]

SKOV-3 Ovarian Cancer

% Growth

Inhibition (10

µM)

68% [1]

2774 Ovarian Cancer

% Growth

Inhibition (10

µM)

46% [1]

Signaling Pathway and Experimental Workflow
Visualizations
To elucidate the mechanism of action and experimental procedures, the following diagrams are

provided in the DOT language.
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Figure 1: ALRT1550 Signaling Pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1667003?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed Cancer Cells
in 96-well plate

Incubate (24h)

Treat with varying
concentrations of ALRT1550

Incubate (e.g., 72h)

Add MTT Reagent

Incubate (4h)

Add Solubilization Buffer
(e.g., DMSO)

Read Absorbance
(570 nm)

Analyze Data
(Calculate IC50)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1667003?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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